Cas no 23562-78-9 (2-(diethylamino)methyl-4-methoxyphenol)

• Product Name: 2-(diethylamino)methyl-4-methoxyphenol
• CAS No: 23562-78-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 268363
• PubChem ID: 226890
• Update Time: 2025-06-25

2-(diethylamino)methyl-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(diethylamino)methyl]-4-methoxy-
• 2-(diethylaminomethyl)-4-methoxyphenol
• 2-[(DIETHYLAMINO)METHYL]-4-METHOXYPHENOL
• 2-diethylaminomethyl-4-methoxy-phenol
• 2-hydroxy-5-methoxy-N,N-diethylbenzylamine
• DTXSID20280645
• Z56347295
• EN300-10343
• NSC17845
• (Z)-2-(2-Aminothiazol-4-yl)-2-(1-carboxy-1-methyl)ethoxyiminoaceticacid
• SB78584
• NSC-17845
• AKOS008965415
• MFCD06360133
• 23562-78-9
• Phenol, 2-[(diethylamino)methyl]-4-methoxy-
• 2-((Diethylamino)methyl)-4-methoxyphenol
• 2-(diethylamino)methyl-4-methoxyphenol

• Inchi： 1S/C12H19NO2/c1-4-13(5-2)9-10-8-11(15-3)6-7-12(10)14/h6-8,14H,4-5,9H2,1-3H3
• InChI Key： LHWYIGTXOZCFPM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(CC)CC)OC

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.70000
• LogP: 2.24260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-(diethylamino)methyl-4-methoxyphenol

Research Brief on 2-(Diethylamino)methyl-4-methoxyphenol (CAS: 23562-78-9): Recent Advances and Applications

2-(Diethylamino)methyl-4-methoxyphenol (CAS: 23562-78-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and optimization of 2-(diethylamino)methyl-4-methoxyphenol derivatives for enhanced bioactivity. The researchers employed a combination of computational modeling and experimental synthesis to identify key structural modifications that improve the compound's binding affinity to target proteins. The results demonstrated that certain derivatives exhibit promising activity against inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

In another study, the compound's role as a precursor in the synthesis of novel antimicrobial agents was explored. Researchers found that 2-(diethylamino)methyl-4-methoxyphenol can be effectively modified to produce derivatives with broad-spectrum antimicrobial activity. These derivatives showed efficacy against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study highlights the compound's versatility and its potential to address the growing challenge of antibiotic resistance.

Further research has also examined the pharmacokinetic properties of 2-(diethylamino)methyl-4-methoxyphenol. A preclinical study conducted in animal models revealed favorable absorption and distribution profiles, with minimal toxicity observed at therapeutic doses. These findings support the compound's potential for further development as a drug candidate, pending additional safety and efficacy studies.

In conclusion, recent advancements in the study of 2-(diethylamino)methyl-4-methoxyphenol (CAS: 23562-78-9) underscore its potential as a versatile scaffold for drug development. Its applications span anti-inflammatory, antimicrobial, and possibly other therapeutic areas. Future research should focus on optimizing its derivatives for clinical use and exploring its mechanisms of action in greater detail.